Cas no 1491067-02-7 (2-Ethynyl-1-fluoro-3-methoxybenzene)

• Product Name: 2-Ethynyl-1-fluoro-3-methoxybenzene
• CAS No: 1491067-02-7
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 5735354
• PubChem ID: 83808192
• Update Time: 2023-11-03

2-Ethynyl-1-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15391492
• EN300-1810977
• A1-21169
• 1491067-02-7
• 2-Ethynyl-1-fluoro-3-methoxybenzene

• Inchi： 1S/C9H7FO/c1-3-7-8(10)5-4-6-9(7)11-2/h1,4-6H,2H3
• InChI Key： LWKGWSYFWKBJDL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#C)OC

Computed Properties

• Exact Mass: 150.048093005g/mol
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų